Cas no 951250-27-4 (1-[4-(4-Tert-butylphenyl)sulfonylpiperazin-1-yl]-2,2-dimethylpropan-1-one)

• Product Name: 1-[4-(4-Tert-butylphenyl)sulfonylpiperazin-1-yl]-2,2-dimethylpropan-1-one
• CAS No: 951250-27-4
• MF: C₁₉H₃₀N₂O₃S
• MW: 366.518104076386
• CID: 2120104
• Update Time: 2023-08-04

1-[4-(4-Tert-butylphenyl)sulfonylpiperazin-1-yl]-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-tert-butylphenylsulfonyl)piperazin-1-yl)-2,2-dimethylpropan-1-one
• 1-[4-(4-Tert-butylphenyl)sulfonylpiperazin-1-yl]-2,2-dimethylpropan-1-one

• Inchi： 1S/C19H30N2O3S/c1-18(2,3)15-7-9-16(10-8-15)25(23,24)21-13-11-20(12-14-21)17(22)19(4,5)6/h7-10H,11-14H2,1-6H3
• InChI Key： XJZHAORUXULXLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N1CCN(C(C(C)(C)C)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 565
• Topological Polar Surface Area: 66.1